2-(Naphthalen-2-ylsulfanyl)cyclohexanone

• CAS No.: 32090-18-9
• Molecular Formula: C16H16OS
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 2-naphthalen-2-ylsulfanylcyclohexan-1-one
• InChI: InChI=1S/C16H16OS/c17-15-7-3-4-8-16(15)18-14-10-9-12-5-1-2-6-13(12)11-14/h1-2,5-6,9-11,16H,3-4,7-8H2
• InChI Key: MSDDYIGXBNTCTB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)SC2=CC3=CC=CC=C3C=C2

Description

2-(Naphthalen-2-ylsulfanyl)cyclohexanone is a cyclohexanone derivative featuring a naphthylsulfanyl group at the 2-position. This compound belongs to a broader class of sulfur-containing cyclohexanones, where the sulfanyl substituent introduces unique electronic and steric effects. The naphthalene moiety enhances aromatic interactions, while the sulfanyl group contributes to nucleophilic reactivity and coordination capabilities, distinguishing it from simpler cyclohexanone analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Naphthalen-2-ylthio)cyclohexanone typically involves the reaction of cyclohexanone with 2-naphthalenethiol. The reaction is often carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution of the thiol

Biological Activity

2-(Naphthalen-2-ylsulfanyl)cyclohexanone is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(Naphthalen-2-ylsulfanyl)cyclohexanone is C_{13}H_{12}OS, with a molecular weight of approximately 220.3 g/mol. The compound features a cyclohexanone ring substituted with a naphthalenesulfanyl group, which may enhance its lipophilicity and biological interactions.

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C_{13}H_{12}OS
Molecular Weight	220.3 g/mol
Functional Groups	Sulfide, Ketone
Solubility	Soluble in organic solvents

Anticancer Activity

Recent studies have indicated that compounds similar to 2-(Naphthalen-2-ylsulfanyl)cyclohexanone exhibit promising anticancer properties. For instance, derivatives of naphthalene and cyclohexanone have shown cytotoxic effects against various cancer cell lines, including MCF7 (breast cancer) and HT29 (colon cancer) cells.

• Mechanism of Action : The mechanism may involve the inhibition of key signaling pathways related to cell proliferation and survival.
• Case Studies : A study demonstrated that naphthalene derivatives exhibited IC50 values in the low micromolar range against cancer cell lines, indicating significant potency.

Antimicrobial Activity

Compounds containing naphthalene or cyclohexane structures have also been reported to possess antimicrobial properties.

• Testing Methods : Antimicrobial efficacy is usually evaluated using the agar diffusion method or minimum inhibitory concentration (MIC) assays.
• Findings : In one study, derivatives showed activity against both Gram-positive and Gram-negative bacteria, suggesting a broad spectrum of antimicrobial action.

Antioxidant Activity

Research has indicated that naphthalene-containing compounds can exhibit antioxidant properties, which are beneficial for combating oxidative stress-related diseases.

• Evaluation : The DPPH radical scavenging assay is commonly used to assess antioxidant capacity.
• Results : Compounds similar to 2-(Naphthalen-2-ylsulfanyl)cyclohexanone demonstrated significant radical scavenging activity, supporting their potential use in protective health applications.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds like 2-(Naphthalen-2-ylsulfanyl)cyclohexanone.

Key Findings:

• Substituent Effects : The presence of electron-withdrawing groups on the naphthalene ring enhances anticancer activity.
• Ring Size and Saturation : Variations in the cyclohexane ring can influence the compound's reactivity and biological interactions.

Table 2: Summary of SAR Findings

Substituent Type	Effect on Activity
Electron-withdrawing	Increased potency
Alkyl substitutions	Variable effects
Ring modifications	Altered reactivity

Comparison with Similar Compounds

Table 1: Crystallographic Comparison of Selected Cyclohexanone Derivatives

Compound	Substituents	Crystal Packing Features	Reference
2-(Naphthalen-2-ylsulfanyl)cyclohexanone	Naphthylsulfanyl	Enhanced π-π interactions	N/A
(2E,6E)-2,6-bis(4-methylbenzylidene)cyclohexanone	4-Methylbenzylidene	Non-isomorphic, weak packing
2-(4-Chlorophenylsulfonyl)ethylcyclohexanone	Chlorophenylsulfonyl ethyl	Polar sulfonyl group influences H-bonding

Physicochemical and Chromatographic Behavior

The sulfanyl group significantly impacts physicochemical properties. For instance, anion exchangers functionalized with cyclohexanone derivatives demonstrate variable chromatographic performance. A column modified with cyclohexanone showed a lower theoretical plate number (37,000 m⁻¹ for SO₄²⁻) compared to DMSO-functionalized columns (60,000 m⁻¹), indicating reduced efficiency due to broader peaks . This suggests that bulkier substituents, like naphthylsulfanyl, may further hinder mass transfer in separation processes.

In vapor-liquid equilibrium (VLE) studies, cyclohexanone homologs often form quasi-ideal solutions, but isomers (e.g., cyclohexenol derivatives) require advanced models like COSMO-RS for accurate predictions . The naphthylsulfanyl group’s hydrophobicity and steric bulk likely deviate from ideal behavior, necessitating tailored thermodynamic models.